Cas no 88915-64-4 (Mogroside IV-E)
Mogroside IV-E is a natural sweetener and bioactive compound derived from Siraitia grosvenorii (monk fruit). As a triterpene glycoside, it exhibits high sweetness intensity, approximately 250–300 times that of sucrose, with minimal caloric content. Its chemical stability and non-cariogenic properties make it suitable for food and pharmaceutical applications. Mogroside IV-E also demonstrates potential antioxidant and anti-inflammatory activities, contributing to its interest in nutraceutical research. The compound is characterized by its purity and consistency, meeting industry standards for use in low-calorie sweeteners and functional ingredients. Its clean taste profile and compatibility with various formulations further enhance its utility in product development.
Mogroside IV-E structure
Product Name:Mogroside IV-E
CAS No:88915-64-4
MF:C54H92O24
MW:1125.29390048981
CID:732264
PubChem ID:131636951
Update Time:2025-05-28
Mogroside IV-E Chemical and Physical Properties
Names and Identifiers
-
- Mogroside IVe
- b-D-Glucopyranoside, (3b,9b,10a,11a,24R)-3-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-11,25-dihydroxy-9-methyl-19-norlanost-5-en-24-yl2-O-b-D-glucopyranosyl-
- b-D-Glucopyranoside, (3b,9b,10a,11a,24R)-3-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-11,25-dihydroxy-9-methyl-19-norla
- b-D-Glucopyranoside, (3b,9b,10a,11a,24R)-3-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-11...
- Mogroside IV
- (2R,3R,4S,5S,6R)-2-[[(2R,3S,4S,5R,6R)-6-[[(3S,8R,9R,10R,11R,13R,14S,17R)-17-[(2R,5R)-5-[(2S,3R,4S,5S
- Mogroside IV-E
- (3β,9β,10α,11α,24R)-3-[(6-O-β-D-Glucopyranosyl-β-D-glucopyranosyl)oxy]-11,25-dihydroxy-9-methyl-19-norlanost-5-en-24-yl 2-O-β-D-glucopyranosyl-β-D-glucopyranoside (ACI)
- CS-0022684
- N-Methylcarboxy N,N'-bis(5-propylsulfanyl-benimidazole-2-yl)urea
- 88915-64-4
- MS-31992
- HY-N2456
- 2-((6-((17-(5-(4,5-dihydroxy-6-(hydroxymethyl)-3-(3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyoxan-2-yl)oxy-6-hydroxy-6-methylheptan-2-yl)-11-hydroxy-4,4,9,13,14-pentamethyl-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta(a)phenanthren-3-yl)oxy)-3,4,5-trihydroxyoxan-2-yl)methoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
- 89590-95-4
- SCHEMBL21980494
- 2-[[6-[[17-[5-[4,5-dihydroxy-6-(hydroxymethyl)-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-6-hydroxy-6-methylheptan-2-yl]-11-hydroxy-4,4,9,13,14-pentamethyl-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
-
- Inchi: 1S/C54H92O24/c1-22(9-13-33(51(4,5)70)77-49-45(41(66)36(61)28(20-57)74-49)78-48-44(69)39(64)35(60)27(19-56)73-48)23-15-16-52(6)30-12-10-24-25(54(30,8)31(58)17-53(23,52)7)11-14-32(50(24,2)3)76-47-43(68)40(65)37(62)29(75-47)21-71-46-42(67)38(63)34(59)26(18-55)72-46/h10,22-23,25-49,55-70H,9,11-21H2,1-8H3/t22-,23-,25-,26-,27-,28-,29-,30+,31-,32+,33-,34-,35-,36-,37-,38+,39+,40+,41+,42-,43-,44-,45-,46-,47+,48+,49+,52+,53-,54+/m1/s1
- InChI Key: WRPAFPPCKSYACJ-UYQGGQRHSA-N
- SMILES: C[C@]12[C@@H]3CC[C@@H](C(C3=CC[C@H]1[C@@]1(CC[C@H]([C@H](C)CC[C@H](C(O)(C)C)O[C@@H]3O[C@H](CO)[C@@H](O)[C@H](O)[C@H]3O[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O3)[C@]1(C[C@H]2O)C)C)(C)C)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)O1
Computed Properties
- Exact Mass: 1124.60000
- Monoisotopic Mass: 1124.59785380 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 16
- Hydrogen Bond Acceptor Count: 24
- Heavy Atom Count: 78
- Rotatable Bond Count: 17
- Complexity: 2030
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 30
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 398
- Molecular Weight: 1125.3
Experimental Properties
- Color/Form: Powder
- Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: Not available
- Boiling Point: 1179.3±65.0 °C at 760 mmHg
- Flash Point: 667.0±34.3 °C
- Solubility: Insuluble (3.5E-4 g/L) (25 ºC),
- PSA: 397.52000
- LogP: -3.23180
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
Mogroside IV-E Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Mogroside IV-E Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chengdu Biopurify Phytochemicals Ltd | BP1556-10mg |
Mogroside IVe |
88915-64-4 | 98% | 10mg |
$96 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1556-20mg |
Mogroside IVe |
88915-64-4 | 98% | 20mg |
$180 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T8300-25 mg |
mogroside Ive |
88915-64-4 | 25mg |
¥3170.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M70260-20mg |
Mogroside IV |
88915-64-4 | 20mg |
¥2358.0 | 2021-09-08 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajcn4420-20mg |
Mogroside IVe |
88915-64-4 | 98% | 20mg |
¥5319.00 | 2023-09-07 | |
| TRC | M485435-1mg |
Mogroside IV-E |
88915-64-4 | 1mg |
$219.00 | 2023-05-17 | ||
| TRC | M485435-2.5mg |
Mogroside IV-E |
88915-64-4 | 2.5mg |
$414.00 | 2023-05-17 | ||
| MedChemExpress | HY-N2456-10mM*1mLinDMSO |
Mogroside IV-E |
88915-64-4 | 99.24% | 10mM*1mLinDMSO |
¥2480 | 2023-07-26 | |
| MedChemExpress | HY-N2456-5mg |
Mogroside IV-E |
88915-64-4 | 99.71% | 5mg |
¥810 | 2025-04-15 | |
| MedChemExpress | HY-N2456-10mg |
Mogroside IV-E |
88915-64-4 | 99.71% | 10mg |
¥1223 | 2025-04-15 |
Mogroside IV-E Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
88915-64-4 (Mogroside IV-E) Related Products
- 126105-12-2(Siamenoside I)
- 165338-23-8(b-D-Glucopyranoside, (3b,9b,10a,11a)-11,20,24-trihydroxy-9-methyl-19-norlanost-5-ene-3,25-diyl bis- (9CI))
- 116709-66-1(β-D-Galactopyranoside, (3β,20S)-17,20-dihydroxypregn-5-en-3-yl 6-deoxy-3-O-methyl-)
- 88901-36-4(Mogroside V)
- 122537-19-3(β-D-ribo-Hexopyranoside, (3β,14β,20S)-14,20-dihydroxypregn-5-en-3-yl O-2,6-dideoxy-3-O-methyl-β-D-arabino-hexopyranosyl-(1→4)-O-6-deoxy-3-O-methyl-β-D-glucopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-)
- 134886-64-9(b-D-Glucopyranoside, (3b,9b,10a,22S,23R,24R)-22,23,24,25-tetrahydroxy-9-methyl-19-norlanost-5-en-3-yl)
- 155709-39-0(b-D-ribo-Hexopyranoside, (3b,14b,20S)-14,20-dihydroxypregn-5-en-3-ylO-2,6-dideoxy-3-O-methyl-b-D-ribo-hexopyranosyl-(1®4)-O-3-O-methyl-a-D-galactopyranosyl-(1®4)-O-2,6-dideoxy-b-D-ribo-hexopyranosyl-(1®4)-2,6-dideoxy-3-O-methyl- (9CI))
- 135126-59-9(b-D-Galactopyranoside, (3b,9b,10a,22S,23R,24R)-22,23,24,25-tetrahydroxy-9-methyl-19-norlanost-5-en-3-yl6-O-b-D-galactopyranosyl- (9CI))
- 130567-83-8(Mogroside III)
- 189307-15-1(Mogroside VI)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent